Cas no 2138019-81-3 (Carbamic acid, N-[3-(2-methyl-5-thiazolyl)-2-oxopropyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[3-(2-methyl-5-thiazolyl)-2-oxopropyl]-, 1,1-dimethylethyl ester
• CAS No: 2138019-81-3
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 5293781
• Update Time: 2025-07-14

Carbamic acid, N-[3-(2-methyl-5-thiazolyl)-2-oxopropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[3-(2-methyl-5-thiazolyl)-2-oxopropyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H18N2O3S/c1-8-13-7-10(18-8)5-9(15)6-14-11(16)17-12(2,3)4/h7H,5-6H2,1-4H3,(H,14,16)
• InChI Key： JUKQPFLHDRAOBF-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC(=O)CC1SC(C)=NC=1

Additional information on Carbamic acid, N-[3-(2-methyl-5-thiazolyl)-2-oxopropyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[3-(2-methyl-5-thiazolyl)-2-oxopropyl]-, 1,1-dimethylethyl ester (CAS No. 2138019-81-3): A Comprehensive Overview

Carbamic acid, N-[3-(2-methyl-5-thiazolyl)-2-oxopropyl]-, 1,1-dimethylethyl ester, identified by its CAS number 2138019-81-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of derivatives characterized by the presence of a thiazole moiety, which is known for its broad spectrum of biological activities and utility in medicinal chemistry. The structural features of this molecule, particularly the combination of a carbamate group with a substituted propyl chain and a tert-butyl ester moiety, contribute to its unique chemical properties and potential applications.

The< strong>thiazole ring in this compound is a heterocyclic aromatic structure that has been extensively studied for its pharmacological properties. Thiazole derivatives are well-documented for their roles as antimicrobial, antifungal, anti-inflammatory, and anticancer agents. The presence of a< strong>2-methyl-5-thiazolyl substituent in the molecule enhances its biological activity by introducing additional functional groups that can interact with biological targets. This particular substitution pattern has been explored in various drug discovery programs due to its ability to modulate enzyme activity and receptor binding.

The< strong>carbamate functional group is another key feature of this compound. Carbamates are versatile intermediates in organic synthesis and have been utilized in the development of numerous pharmaceuticals. They are known for their ability to act as acetylcholinesterase inhibitors, which makes them valuable in the treatment of neurodegenerative diseases such as Alzheimer's disease. Additionally, carbamates can serve as precursors for more complex molecules through further functionalization.

The< strong>1,1-dimethylethyl ester moiety in the molecule provides stability to the compound and influences its solubility and metabolic behavior. This ester group can be hydrolyzed under certain conditions, releasing the corresponding carboxylic acid derivative, which may have different biological activities compared to the ester form.

In recent years, there has been growing interest in developing novel thiazole derivatives with enhanced pharmacological properties. Researchers have been exploring various synthetic routes to modify the< strong>structure of Carbamic acid, N-[3-(2-methyl-5-thiazolyl)-2-oxopropyl]-, 1,1-dimethylethyl ester to improve its efficacy and reduce potential side effects. Advances in computational chemistry and high-throughput screening have facilitated the identification of new analogs with improved pharmacokinetic profiles.

The< strong>CAS number 2138019-81-3 provides a unique identifier for this compound, ensuring accurate tracking and documentation in scientific literature and patent databases. This standardized classification system is crucial for researchers involved in drug development and regulatory compliance.

The synthesis of< strong>Carbamic acid, N-[3-(2-methyl-5-thiazolyl)-2-oxopropyl]-, 1,1-dimethylethyl ester involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic strategies include condensation reactions between appropriate carbamic acid derivatives and thiazole-substituted ketones or aldehydes. The use of protecting groups may be necessary to prevent unwanted side reactions during the synthesis process.

The< strong>bioactivity of this compound has been evaluated in various preclinical studies using cell-based assays and animal models. Preliminary results suggest that it exhibits promising properties as an inhibitor of certain enzymes involved in inflammatory pathways. Further research is needed to fully elucidate its mechanism of action and potential therapeutic applications.

The< strong-pharmacokinetic profile of Carbamic acid, N-[3-(2-methyl-5-thiazolyl)-2-oxopropyl]-, 1,1-dimethylethyl ester is an important consideration for its development as a drug candidate. Factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) need to be thoroughly investigated to ensure safety and efficacy. Advanced techniques like mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are employed to characterize the compound's chemical structure and stability.

The< strong-scientific community's interest in thiazole derivatives continues to grow due to their diverse biological activities. This compound represents a valuable addition to the library of molecules being explored for therapeutic purposes. Collaborative efforts between academic researchers and industry scientists are essential for advancing the development of novel pharmaceuticals based on this scaffold.

In conclusion,< strong is a structurally complex organic compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a promising candidate for further investigation into various therapeutic applications. As research progresses, additional insights into its biological activity and pharmacokinetic properties will be obtained, paving the way for new drug developments.